4,5-DIHYDRO[1,2,5]OXADIAZOLO[3,4-F]CINNOLIN-3-IUM-3-OLATE
Overview
Description
3-oxido-4,5-dihydro-[1,2,5]oxadiazolo[3,4-f]cinnolin-3-ium is a member of pyridazines.
Scientific Research Applications
Synthesis and Structure
- Research has focused on synthesizing various derivatives of [1,2,5]oxadiazolo[3,4-c]cinnolines, including the 3-oxido variant. Methods involve reactions of 3-nitramino-4-(R-phenyl)furazans or O-methyl derivatives with electrophilic agents, leading to the formation of different oxadiazolo[3,4-c]cinnoline oxides (Klenov et al., 2011). These processes have been characterized and confirmed using NMR spectroscopy and theoretical studies.
Chemical Reactions and Derivatives
- The compound undergoes various chemical reactions, such as interacting with aldehydes and morpholine, leading to derivatives of tetrahydropyrrolo[2,3-e]-2,1,3-benzoxadiazole 6-oxide and subsequent formation of different oxadiazolo[3,4-f]cinnoline derivatives (Samsonov, 2004).
Electrochemical Properties
- Investigations into the electrochemical properties of polymers containing benzo[c]cinnoline and oxadiazole moieties have been conducted. These studies are significant for applications in organic electronics, particularly for OLEDs, due to the electron-accepting ability of these moieties (Chen et al., 2011).
Crystal Structure Analysis
- The crystal structure of derivatives of oxadiazolo[3,4-f]cinnolin-3-ium, such as bridged 1,2,3-Oxadiazolidin-5-one, has been analyzed. X-ray crystallography has been used to confirm unique molecular structures in these compounds (Bieri et al., 1978).
Pyrolysis and Molecular Analysis
- Research includes pyrolysis studies of related compounds leading to the generation of various inner salts and the analysis of their molecular properties (Ning et al., 1974).
Cycloaddition Reactions
- Cycloaddition reactions of aromatic azoxy compounds to strained cyclo-alkenes have been studied, showing the formation of 1,2,3-oxadiazolidines and their subsequent reactivity (Huisgen & Gambra, 1982).
Properties
IUPAC Name |
3-oxido-4,5-dihydro-[1,2,5]oxadiazolo[3,4-f]cinnolin-3-ium | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6N4O2/c13-12-7-2-1-6-5(3-4-9-10-6)8(7)11-14-12/h3-4H,1-2H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XWPXFMYATLQBKY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=[N+](ON=C2C3=C1N=NC=C3)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6N4O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
190.16 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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